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Compound of Interest

Compound Name: p38 Kinase inhibitor 8

Cat. No.: B15570905

An In-Depth Technical Guide to p38 Kinase
Inhibitor 8

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of p38 Kinase Inhibitor 8. It is intended for researchers, scientists, and
drug development professionals working in the fields of inflammation, immunology, and
oncology. This document details the inhibitor's mechanism of action, summarizes its
physicochemical and biological properties in structured tables, provides detailed experimental
protocols for its evaluation, and visualizes key signaling pathways and experimental workflows.

Introduction to p38 MAPK and its Inhibition

The p38 mitogen-activated protein kinases (MAPKS) are a family of serine/threonine kinases
that are crucial mediators of cellular responses to inflammatory cytokines and environmental
stresses.[1][2][3] There are four main isoforms of p38 MAPK: a (alpha), B (beta), y (gamma),
and o (delta).[1][4][5] The p38a isoform is the most extensively studied and plays a pivotal role
in the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-a)
and interleukin-1 beta (IL-13).[1] Consequently, the inhibition of p38 MAPK, particularly the
alpha isoform, has been a major focus for the development of therapeutic agents for
inflammatory diseases.[1]

p38 Kinase Inhibitor 8 is a potent and selective inhibitor of p38 MAP kinase.[6] This guide will
delve into the specific characteristics of this inhibitor.
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Chemical Structure and Physicochemical Properties

p38 Kinase Inhibitor 8 is a cell-permeable aminobenzophenone compound.[6] Its chemical

structure and key identifying properties are summarized below.

Property

Value

Chemical Name

(4-((2-Amino-4-bromophenyl)amino)-2-
chlorophenyl)-(2-methylphenyl)methanone[6]

Synonyms

p38 MAP Kinase Inhibitor VIII[6]

CAS Number

321351-00-2[6]

Molecular Formula

C20H16BrCIN20J[6]

Molecular Weight 415.71 g/mol [6]
Appearance Yellow solid[6]
Purity >97% (HPLC)[6]

SMILES String

Brclcc(c(ccl)Nc2cee(c(cc2)C(=0)c3c(cecec3)C)Cl
IN[6]

InChl Key

HDCLCHNAEZNGNV-UHFFFAOYSA-N[6]

Biological Properties and Activity

p38 Kinase Inhibitor 8 acts as a potent, ATP-binding pocket-targeting inhibitor of p38a and

p38[2.[6] It has been shown to have little activity against a panel of 57 other kinases, including

p38y, p389d, Erkl/2, and JNK1.[6] This selectivity makes it a valuable tool for studying the

specific roles of p38a and p38p in cellular processes. The known biological activities are

summarized in the tables below.

In Vitro Kinase Inhibitory Activity
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Target ICs0 % Inhibition (at 1 pM)

p38a 40 nM[6] 82%]6]

p38[3:2 Not Reported 93%]6]

p38y Little to no activity reported[6] Not Reported

p38d Little to no activity reported[6] Not Reported
Cellular Activity

p38 Kinase Inhibitor 8 has been shown to inhibit the lipopolysaccharide (LPS)-induced
production of cytokines in human peripheral blood mononuclear cells (PBMCs) in vitro and has
demonstrated efficacy in murine models of skin inflammation.[6]

Signaling Pathway

The p38 MAPK signaling pathway is a key cascade in the cellular response to stress and
inflammation. The pathway is initiated by various extracellular stimuli, leading to the activation
of upstream kinases that in turn phosphorylate and activate p38 MAPK. Activated p38 then
phosphorylates downstream transcription factors and other proteins, leading to the production
of inflammatory cytokines. p38 Kinase Inhibitor 8 blocks this pathway by directly inhibiting the
activity of p38a and p38[.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

